[3-(1H-Imidazol-1-ylmethyl)phenyl]methanol

Specification

• CAS No.: 151055-79-7
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: [3-(imidazol-1-ylmethyl)phenyl]methanol
• Standard InChI: InChI=1S/C11H12N2O/c14-8-11-3-1-2-10(6-11)7-13-5-4-12-9-13/h1-6,9,14H,7-8H2
• Standard InChI Key: TXQZIKDWFOLTSC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)CO)CN2C=CN=C2
• Canonical SMILES: C1=CC(=CC(=C1)CO)CN2C=CN=C2

Introduction

[3-(1H-Imidazol-1-ylmethyl)phenyl]methanol is a chemical compound with the molecular formula C11H12N2O and a molecular weight of 188.23 g/mol. It is identified by the CAS number 151055-79-7 and has an InChI Key of TXQZIKDWFOLTSC-UHFFFAOYSA-N. This compound is commercially available with a purity of ≥97% and is packaged in amber glass bottles.

Synthesis and Applications

While specific synthesis details for [3-(1H-Imidazol-1-ylmethyl)phenyl]methanol are not readily available in the provided sources, compounds with similar structures often involve reactions such as alkylation of imidazole with appropriate precursors. The therapeutic potential of imidazole-containing compounds is significant, with applications in antibacterial and antifungal activities.

Safety and Handling

[3-(1H-Imidazol-1-ylmethyl)phenyl]methanol poses several hazards, including causing severe skin burns and eye damage. It is harmful if swallowed. Safety precautions include wearing eye and face protection and rinsing with water if it comes into contact with eyes. In case of ingestion, one should not induce vomiting but instead call a poison center or doctor.